Cas no 1593478-49-9 (3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid)

3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid is a fluorinated pyrrolidine derivative with significant utility in organic synthesis and pharmaceutical research. Its trifluoroacetyl group enhances electrophilicity, making it a valuable intermediate for constructing complex molecules, particularly in peptidomimetics and bioactive compound development. The methyl substitution at the 3-position introduces steric and electronic effects that can influence reactivity and selectivity. This compound’s rigid pyrrolidine scaffold and trifluoroacetyl protection offer stability under various reaction conditions, facilitating its use in multi-step syntheses. Its carboxylic acid functionality further allows for versatile derivatization, enabling applications in medicinal chemistry and asymmetric synthesis. The product is characterized by high purity and consistent performance in demanding synthetic workflows.
3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid structure
1593478-49-9 structure
Product Name:3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
CAS No:1593478-49-9
MF:C8H10F3NO3
MW:225.16511297226
MDL:MFCD32121932
CID:5616867
PubChem ID:102776066
Update Time:2025-10-29

3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-3138070
    • 1593478-49-9
    • 3-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
    • 3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
    • MDL: MFCD32121932
    • Inchi: 1S/C8H10F3NO3/c1-4-2-3-12(5(4)6(13)14)7(15)8(9,10)11/h4-5H,2-3H2,1H3,(H,13,14)
    • InChI Key: XZFRSKFQWCFVMW-UHFFFAOYSA-N
    • SMILES: FC(C(N1CCC(C)C1C(=O)O)=O)(F)F

Computed Properties

  • Exact Mass: 225.06127767g/mol
  • Monoisotopic Mass: 225.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.6Ų

3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3138070-1g
3-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
1593478-49-9
1g
$1043.0 2023-09-05
Enamine
EN300-3138070-5g
3-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
1593478-49-9
5g
$3023.0 2023-09-05
Enamine
EN300-3138070-10g
3-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
1593478-49-9
10g
$4483.0 2023-09-05
Enamine
EN300-3138070-0.05g
3-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
1593478-49-9 95.0%
0.05g
$876.0 2025-03-19
Enamine
EN300-3138070-0.1g
3-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
1593478-49-9 95.0%
0.1g
$917.0 2025-03-19
Enamine
EN300-3138070-0.25g
3-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
1593478-49-9 95.0%
0.25g
$959.0 2025-03-19
Enamine
EN300-3138070-0.5g
3-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
1593478-49-9 95.0%
0.5g
$1001.0 2025-03-19
Enamine
EN300-3138070-1.0g
3-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
1593478-49-9 95.0%
1.0g
$1043.0 2025-03-19
Enamine
EN300-3138070-2.5g
3-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
1593478-49-9 95.0%
2.5g
$2043.0 2025-03-19
Enamine
EN300-3138070-5.0g
3-methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
1593478-49-9 95.0%
5.0g
$3023.0 2025-03-19

Additional information on 3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid

3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 1593478-49-9): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 1593478-49-9) has emerged as a pivotal compound for researchers and pharmaceutical developers. This pyrrolidine derivative is renowned for its unique structural features, including a trifluoroacetyl group and a carboxylic acid moiety, which make it a valuable intermediate in the synthesis of complex molecules. Its applications span from drug discovery to material science, aligning with the growing demand for high-performance synthetic intermediates in cutting-edge research.

The compound’s CAS number 1593478-49-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Recent trends highlight a surge in interest for fluorinated pyrrolidines, driven by their enhanced metabolic stability and bioavailability in drug design. As researchers explore AI-driven molecular modeling and green chemistry approaches, 3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid stands out as a candidate for sustainable synthesis routes, addressing the need for eco-friendly reagents.

One of the most compelling aspects of this compound is its role in peptide mimetics and small-molecule therapeutics. The trifluoroacetyl group introduces electron-withdrawing properties, which can modulate reactivity in coupling reactions, a topic frequently discussed in forums like ResearchGate. Additionally, its chiral center at the 2-position makes it a valuable scaffold for asymmetric synthesis, a hot topic in catalysis research and enantioselective transformations.

From a technical perspective, the compound’s solubility in polar aprotic solvents like DMF and DMSO is often queried in search engines, underscoring its practicality in laboratory workflows. Recent publications have also explored its potential in metal-organic frameworks (MOFs) and polymeric materials, where its carboxylic acid functionality enables covalent modifications. This versatility aligns with the broader shift toward multifunctional building blocks in materials science.

In summary, 3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 1593478-49-9) is a compound of significant interest due to its structural diversity and applicability across multiple disciplines. Its integration into high-throughput screening libraries and computational chemistry workflows further cements its status as a modern synthetic staple. As the scientific community continues to prioritize innovation in molecular design, this compound is poised to remain at the forefront of research advancements.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd